O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate
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Overview
Description
O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate is an organophosphorus compound widely used in various industrial and agricultural applications. It is known for its role as an intermediate in the synthesis of organophosphorus pesticides. The compound is characterized by its unique chemical structure, which includes both phosphorodithioate and methylthio groups.
Preparation Methods
Synthetic Routes and Reaction Conditions
O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate can be synthesized through the reaction of diethyl phosphorodithioate with 2-(methylthio)-1-propenyl chloride. The reaction typically occurs under controlled conditions, including specific temperatures and the presence of a catalyst to enhance the reaction rate and yield.
Industrial Production Methods
In industrial settings, the production of this compound involves the use of large-scale reactors where the reactants are combined under optimized conditions. The process may include steps such as distillation and purification to ensure the final product meets the required purity standards. The use of advanced catalysts and reaction monitoring systems helps in achieving high efficiency and consistency in production.
Chemical Reactions Analysis
Types of Reactions
O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides and sulfones.
Reduction: Reduction reactions can convert the compound into its corresponding phosphorothioate derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where the methylthio group is replaced by other nucleophiles.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Nucleophiles: Halides, amines, thiols.
Major Products
The major products formed from these reactions include sulfoxides, sulfones, and various substituted phosphorodithioate derivatives.
Scientific Research Applications
O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate has several scientific research applications:
Chemistry: Used as a reagent in the synthesis of other organophosphorus compounds.
Biology: Studied for its effects on enzyme activity, particularly acetylcholinesterase inhibition.
Medicine: Investigated for potential therapeutic applications due to its enzyme inhibitory properties.
Industry: Utilized in the production of pesticides and other agrochemicals.
Mechanism of Action
The compound exerts its effects primarily through the inhibition of acetylcholinesterase, an enzyme crucial for the breakdown of acetylcholine in the nervous system. By inhibiting this enzyme, O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate disrupts normal nerve function, leading to the accumulation of acetylcholine and subsequent overstimulation of nerve cells. This mechanism is similar to that of other organophosphorus pesticides.
Comparison with Similar Compounds
Similar Compounds
- O,O-Diethyl S-(2-propynyl) phosphorothioate
- O,O-Diethyl S-(2-(ethylthio)ethyl) phosphorodithioate
- O,O-Diethyl S-(2-(methylsulfanyl)ethyl) phosphorothioate
Uniqueness
O,O-Diethyl S-(2-(methylthio)-1-propenyl) phosphorodithioate is unique due to its specific combination of phosphorodithioate and methylthio groups, which confer distinct chemical reactivity and biological activity. Its ability to undergo various chemical reactions and its potent enzyme inhibitory properties make it a valuable compound in both research and industrial applications.
Properties
31333-64-9 | |
Molecular Formula |
C8H17O2PS3 |
Molecular Weight |
272.4 g/mol |
IUPAC Name |
diethoxy-[(Z)-2-methylsulfanylprop-1-enyl]sulfanyl-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C8H17O2PS3/c1-5-9-11(12,10-6-2)14-7-8(3)13-4/h7H,5-6H2,1-4H3/b8-7- |
InChI Key |
OODROCAKQYOGSX-FPLPWBNLSA-N |
Isomeric SMILES |
CCOP(=S)(OCC)S/C=C(/C)\SC |
Canonical SMILES |
CCOP(=S)(OCC)SC=C(C)SC |
Origin of Product |
United States |
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